2,2-Bis(4-chlorophenyl)cyclopropane-1-carbaldehyde

• Molecular Formula: C16H12Cl2O
• Molecular Weight: 291.2 g/mol
• IUPAC Name: 2,2-bis(4-chlorophenyl)cyclopropane-1-carbaldehyde
• InChI: InChI=1S/C16H12Cl2O/c17-14-5-1-11(2-6-14)16(9-13(16)10-19)12-3-7-15(18)8-4-12/h1-8,10,13H,9H2
• InChI Key: HWEKCNILHJLTPZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1(C2=CC=C(C=C2)Cl)C3=CC=C(C=C3)Cl)C=O
• CAS No.: 65498-79-5

Description

2,2-Bis(4-chlorophenyl)cyclopropane-1-carbaldehyde is an organic compound characterized by a cyclopropane ring substituted with two 4-chlorophenyl groups and an aldehyde functional group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,2-Bis(4-chlorophenyl)cyclopropane-1-carbaldehyde typically involves the cyclopropanation of a suitable precursor. One common method is the reaction of 4-chlorobenzyl chloride with a cyclopropane derivative under basic conditions. The reaction is often catalyzed by transition metals such as palladium or copper to facilitate the formation of the cyclopropane ring .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. The choice of solvents, temperature, and pressure conditions are critical factors in scaling up the synthesis process .

Chemical Reactions Analysis

Types of Reactions: 2,2-Bis(4-chlorophenyl)cyclopropane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The aldehyde can be reduced to an alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The chlorophenyl groups can undergo nucleophilic substitution reactions, where the chlorine atoms are replaced by other nucleophiles

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO₄), Chromium trioxide (CrO₃)

Reduction: Sodium borohydride (NaBH₄), Lithium aluminum hydride (LiAlH₄)

Substitution: Nucleophiles like amines, thiols, or alkoxides

Major Products:

Oxidation: 2,2-Bis(4-chlorophenyl)cyclopropane-1-carboxylic acid

Reduction: 2,2-Bis(4-chlorophenyl)cyclopropane-1-methanol

Substitution: Various substituted derivatives depending on the nucleophile used

Scientific Research Applications

2,2-Bis(4-chlorophenyl)cyclopropane-1-carbaldehyde has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis, particularly in the synthesis of complex molecules and pharmaceuticals.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound for drug development due to its unique structural features.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2,2-Bis(4-chlorophenyl)cyclopropane-1-carbaldehyde involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially inhibiting their activity. The chlorophenyl groups may also interact with hydrophobic pockets in biological molecules, affecting their function .

Comparison with Similar Compounds

• 2,2-Bis(4-chlorophenyl)cyclopropane-1-carboxylic acid
• 2,2-Bis(4-chlorophenyl)cyclopropane-1-methanol
• 1-(4-chlorophenyl)cyclopropane-1-carbonitrile

Comparison: 2,2-Bis(4-chlorophenyl)cyclopropane-1-carbaldehyde is unique due to the presence of the aldehyde functional group, which imparts distinct reactivity compared to its carboxylic acid and alcohol analogs. The aldehyde group allows for specific reactions such as oxidation and reduction, which are not possible with the carboxylic acid or alcohol derivatives .